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Compound of Interest

Compound Name: 1,2-Dipentadecanoyl-rac-glycerol

Cat. No.: B15601763

CAS Number: 98896-79-8

This technical guide provides a comprehensive overview of 1,2-Dipentadecanoyl-rac-
glycerol, a synthetic diacylglycerol. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on its physicochemical properties, synthesis,
analytical applications, and the broader biological context of diacylglycerols.

Physicochemical Properties

1,2-Dipentadecanoyl-rac-glycerol is a high-purity diacylglycerol containing two
pentadecanoic acid (15:0) chains esterified to the sn-1 and sn-2 positions of a glycerol
backbone.[1] Its synthetic nature and defined structure make it a valuable tool in lipid research.

Table 1: Physicochemical Data for 1,2-Dipentadecanoyl-rac-glycerol[1]
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Property Value

CAS Number 98896-79-8
Molecular Formula Cs3He40s
Formula Weight 540.9 g/mol

Formal Name

pentadecanoic acid, 1,1'-[1-(hydroxymethyl)-1,2-

ethanediyl] ester

Synonyms DG(15:0/15:0/0:0), 1,2-Dipentadecanoin
Physical Form Solid

Purity >95%

Storage -20°C

Stability = 4 years

Table 2: Solubility Data for 1,2-Dipentadecanoyl-rac-glycerol[1]

Solvent Solubility
DMF 20 mg/ml
DMSO 30 mg/mi
Ethanol 0.25 mg/ml
PBS (pH 7.2) 0.5 mg/mi

Synthesis of 1,2-Diacylglycerols

While a specific synthesis protocol for 1,2-Dipentadecanoyl-rac-glycerol is not readily

available in public literature, general and efficient methods for the asymmetric synthesis of 1,2-

diacyl-sn-glycerols have been established. These methods can be adapted for the synthesis of

saturated diacylglycerols like 1,2-Dipentadecanoyl-rac-glycerol.

A common strategy involves the use of a chiral starting material, such as D-mannitol or solketal

(1,2-O-isopropylidene-rac-glycerol), to introduce the stereospecificity at the glycerol backbone.
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The synthesis generally proceeds through the protection of the sn-3 hydroxyl group, followed
by acylation of the sn-1 and sn-2 hydroxyl groups with the desired fatty acid (in this case,
pentadecanoic acid), and subsequent deprotection of the sn-3 hydroxyl group.

A representative synthetic workflow for a 1,2-diacyl-sn-glycerol is outlined below.

Chiral Glycerol Precursor
(e.g., Solketal)

:

Protection of sn-3 Hydroxyl Group

i

Acylation with Pentadecanoic Acid
(sn-1 and sn-2 positions)

i

Deprotection of sn-3 Hydroxyl Group

'

1,2-Dipentadecanoyl-rac-glycerol

Click to download full resolution via product page

Caption: Generalized Synthetic Workflow for 1,2-Diacylglycerols.

Analytical Applications

The primary documented application of 1,2-Dipentadecanoyl-rac-glycerol is as an internal
standard for the quantification of 1,2-diacylglycerols and their component fatty acids in
biological samples.[1] Its use has been specifically cited in the analysis of rat myocardial tissue
by capillary gas chromatography.[1]
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Experimental Protocol: Quantification of Diacylglycerols
using an Internal Standard

The following is a generalized protocol for the quantification of diacylglycerols in a biological
sample, based on the cited use of 1,2-Dipentadecanoyl-rac-glycerol as an internal standard.

1. Sample Preparation and Lipid Extraction:

» Homogenize the biological tissue in a suitable solvent system, typically a
chloroform:methanol mixture.

e Add a known amount of 1,2-Dipentadecanoyl-rac-glycerol (internal standard) to the
homogenate.

o Perform a lipid extraction using a method such as the Folch or Bligh-Dyer technique.

o Evaporate the organic solvent to obtain the total lipid extract.

2. Isolation of Diacylglycerols:

o Separate the diacylglycerol fraction from the total lipid extract using thin-layer
chromatography (TLC) or solid-phase extraction (SPE).

3. Derivatization for Gas Chromatography:

o Convert the isolated diacylglycerols (including the internal standard) to a more volatile form
suitable for GC analysis, such as trimethylsilyl (TMS) ethers.

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

« Inject the derivatized sample into a gas chromatograph equipped with a suitable capillary
column.

» Use a temperature gradient to separate the different diacylglycerol species.

o Detect and quantify the eluting compounds using a mass spectrometer.

5. Data Analysis:

« ldentify the peaks corresponding to the different diacylglycerol species and the internal
standard based on their retention times and mass spectra.

o Calculate the amount of each diacylglycerol species in the original sample by comparing its
peak area to the peak area of the known amount of the internal standard.
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A[label="Biological Sample"]; B[label="Add Internal Standard\n(1l,2-
Dipentadecanoyl-rac-glycerol)"]; C [label="Lipid Extraction"]; D
[label="Isolation of DAGs\n(TLC or SPE)"]; E
[Llabel="Derivatization\n(e.g., Silylation)"]; F [label="GC-MS
Analysis"]; G [label="Quantification"];

A->B; B-~C; C->D;D->E; E->F;, F ->G; }

Caption: Experimental Workflow for Diacylglycerol Quantification.

Biological Activity and Signaling Pathways of
Diacylglycerols

While specific biological activities of 1,2-Dipentadecanoyl-rac-glycerol have not been
extensively studied, as a diacylglycerol, it belongs to a class of lipids with well-established roles
as second messengers in cellular signaling.

Diacylglycerols are key activators of Protein Kinase C (PKC) isozymes. The generation of
diacylglycerol at the cell membrane, typically through the hydrolysis of phospholipids by
phospholipase C (PLC), leads to the recruitment and activation of PKC. Activated PKC then
phosphorylates a wide range of downstream protein targets, influencing numerous cellular
processes such as cell growth, differentiation, and apoptosis.

Signal
(e.g., Hormone, Growth Factor)

Click to download full resolution via product page

Caption: The Diacylglycerol (DAG) Signaling Pathway.
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Diacylglycerols are also central intermediates in lipid metabolism, including the synthesis of
triacylglycerols and phospholipids. The balance of diacylglycerol levels is crucial for maintaining
cellular homeostasis.

Safety, Toxicity, and Pharmacokinetics

There is no specific safety, toxicity, or pharmacokinetic data available for 1,2-
Dipentadecanoyl-rac-glycerol. However, general information on diacylglycerol oils, which are
composed of various diacylglycerol species, can provide some insights.

Safety and Toxicity: Diacylglycerol oils have been generally recognized as safe (GRAS) for
consumption as edible oils.[2] Extensive studies in animal models have shown no evidence of
toxicity, carcinogenicity, or reproductive and developmental effects at doses significantly higher
than typical dietary intake.[2] In human clinical trials, diacylglycerol oil has been well-tolerated
with only minor and infrequent gastrointestinal side effects reported.

Pharmacokinetics: When consumed orally, diacylglycerols are hydrolyzed in the gastrointestinal
tract to monoacylglycerols and free fatty acids, which are then absorbed by the intestinal
mucosa. Inside the enterocytes, they are re-esterified back into triacylglycerols and packaged
into chylomicrons for transport into the lymphatic system and subsequently the bloodstream.
The pharmacokinetic profile of orally administered glycerol has been studied, showing rapid
absorption with peak serum levels observed 1-2 hours after ingestion.[3] The terminal
elimination half-life of glycerol is relatively short, in the range of 0.61-1.18 hours.[3] It is
important to note that the pharmacokinetics of the intact diacylglycerol molecule will differ
significantly from that of its glycerol backbone.

Conclusion

1,2-Dipentadecanoyl-rac-glycerol is a well-characterized synthetic diacylglycerol primarily
utilized as an internal standard in analytical chemistry for the precise quantification of
diacylglycerols in complex biological matrices. While its specific biological effects are not yet
detailed in the literature, its structural class, the 1,2-diacylglycerols, are pivotal second
messengers in a multitude of cellular signaling pathways, most notably the Protein Kinase C
pathway. The general safety profile of diacylglycerol oils is well-established, suggesting a low
potential for toxicity. Further research is warranted to explore the unique biological activities
and potential therapeutic applications of this specific diacylglycerol species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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